molecular formula C4H6O3S B3054844 4,7-Dihydro-1,3,2-dioxathiepine 2-oxide CAS No. 6214-15-9

4,7-Dihydro-1,3,2-dioxathiepine 2-oxide

Cat. No. B3054844
CAS RN: 6214-15-9
M. Wt: 134.16 g/mol
InChI Key: QAOSUJVCSVOSEU-UHFFFAOYSA-N
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Description

4,7-Dihydro-1,3,2-dioxathiepine 2-oxide, also known as dioxathiepin or dioxathiepin oxide, is a heterocyclic compound with a six-membered ring containing sulfur, oxygen, and carbon atoms. It has a molecular weight of 134.16 .


Molecular Structure Analysis

The InChI code for this compound is 1S/C4H6O3S/c5-8-6-3-1-2-4-7-8/h1-2H,3-4H2 . This indicates the molecular structure of the compound.


Physical And Chemical Properties Analysis

This compound is a liquid at room temperature .

Scientific Research Applications

Neuroprotective Effects

4,7-Dihydro-1,3,2-dioxathiepine 2-oxide and related compounds have shown potential in neuroprotective applications. A study involving the mangrove endophytic fungus Phomopsis sp. xy21 revealed compounds with neuroprotective effects in PC12 cells, indicating potential research avenues in neurodegenerative diseases (Li et al., 2019).

Chemical Synthesis

This compound is also significant in the field of chemical synthesis. Research has focused on the ring contraction of seven-membered cycles of related derivatives, presenting new methods in synthetic chemistry (Tarasiuk et al., 2019). Another study highlights the gold-catalyzed synthesis of 1,4-dioxenes and 4,7-dihydrooxepines, emphasizing the role of this compound in developing novel synthetic pathways (Liu et al., 2020).

Molecular Modelling and Stereochemistry

The compound's utility extends to molecular modelling and stereochemistry. It has been used to understand the stereochemistry observed in the alkylation of oxazinone-derived glycine equivalents, providing insights into asymmetric synthesis (Jakubowska et al., 2015).

Anticancer Research

In anticancer research, derivatives of this compound have shown promise. A study on benzo[6,7]oxepino[3,2-b]pyridine derivatives demonstrated activity against human colorectal cancer cells, suggesting potential in cancer therapeutics (Thongaram et al., 2020).

X-ray Diffraction Studies

X-ray diffraction studies of related compounds have provided insights into their structural properties, which is crucial for understanding their chemical behavior and potential applications (Zyuzin et al., 2010).

Safety and Hazards

The compound is classified as dangerous, with hazard statements including H315 (causes skin irritation), H317 (may cause an allergic skin reaction), H318 (causes serious eye damage), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .

Future Directions

One study suggests that 4,7-Dihydro-1,3,2-dioxathiepine 2-oxide is a product of the thermal decomposition of endosulfan, a pesticide . This could have implications for the safe disposal of endosulfan and similar pesticides, and for understanding the environmental impact of these substances.

properties

IUPAC Name

4,7-dihydro-1,3,2-dioxathiepine 2-oxide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H6O3S/c5-8-6-3-1-2-4-7-8/h1-2H,3-4H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QAOSUJVCSVOSEU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C=CCOS(=O)O1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H6O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80295619
Record name 4,7-dihydro-1,3,2-dioxathiepine 2-oxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80295619
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

134.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6214-15-9
Record name NSC103364
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=103364
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Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 4,7-dihydro-1,3,2-dioxathiepine 2-oxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80295619
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4,7-dihydro-1,3,2lambda4-dioxathiepin-2-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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